Cas no 2228531-69-7 (4-(4-bromo-2,6-dimethoxyphenyl)butan-2-amine)

• Product Name: 4-(4-bromo-2,6-dimethoxyphenyl)butan-2-amine
• CAS No: 2228531-69-7
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 5922236
• PubChem ID: 165798901
• Update Time: 2025-10-31

4-(4-bromo-2,6-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2,6-dimethoxyphenyl)butan-2-amine
• EN300-1934531
• 2228531-69-7

• Inchi： 1S/C12H18BrNO2/c1-8(14)4-5-10-11(15-2)6-9(13)7-12(10)16-3/h6-8H,4-5,14H2,1-3H3
• InChI Key： UWOJCERJQFRWLG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCC(C)N)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(4-bromo-2,6-dimethoxyphenyl)butan-2-amine

4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine: A Comprehensive Overview

4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine, identified by the CAS number 2228531-69-7, is a complex organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a butanamine backbone. The presence of bromine and methoxy groups on the aromatic ring imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine typically involves multi-step processes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine has been extensively studied for its potential in drug discovery. Its structure makes it an ideal candidate for targeting various biological pathways, including those involved in inflammation and neurodegenerative diseases. Recent research has highlighted its ability to modulate key enzymes associated with these conditions, suggesting promising therapeutic applications.

Beyond pharmaceuticals, this compound also finds utility in agrochemicals. Its ability to interact with specific receptors in plants has led to its exploration as a potential herbicide or fungicide. Studies conducted in controlled environments have demonstrated its efficacy in inhibiting the growth of certain plant pathogens without adversely affecting crop health.

The physical and chemical properties of 4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine are well-documented. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, making it suitable for use in diverse chemical reactions.

In conclusion, 4-(4-Bromo-2,6-Dimethoxyphenyl)Butan-2-Amine (CAS No. 2228531-69-7) stands out as a versatile compound with wide-ranging applications across multiple industries. Ongoing research continues to uncover new potential uses and optimize its synthesis methods. As the demand for innovative chemical solutions grows, this compound is poised to play an increasingly important role in both academic and industrial settings.